69-57-8

Penicillin G sodium

In Stock

• CAS RN:
• 69-57-8

• Formula:
• C16H17N2NaO4S

• InChI:
• InChI=1S/C16H18N2O4S.Na/c1-16(2)12(15(21)22)18-13(20)11(14(18)23-16)17-10(19)8-9-6-4-3-5-7-9;/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22);/q;+1/p-1/t11-,12+,14-;/m1./s1

• InChIKey:
• FCPVYOBCFFNJFS-LQDWTQKMSA-M

• Penicillin G Sodium is the sodium salt form of benzylpenicillin, a semi-synthetic, broad-spectrum penicillin antibiotic with bactericidal activity. Benzylpenicillin sodium binds to and inactivates penicillin-binding proteins (PBP) located on the inner membrane of the bacterial cell wall. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis.
  Penicillin G and V are first generation penicillins that are used widely to treat infections due to susceptible organisms and have been linked rarely and only weakly with idiosyncratic liver injury.
  Penicillin g, sodium salt is a white to slightly yellow crystalline powder with a faint odor. pH (10% solution) 5.5-7.5. (NTP, 1992)

1-Bromo-4-butoxybenzene

In Stock

• CAS RN:
• 39969-57-8

• Formula:
• C10H13BrO

• InChI:
• InChI=1S/C10H13BrO/c1-2-3-8-12-10-6-4-9(11)5-7-10/h4-7H,2-3,8H2,1H3

• InChIKey:
• BOUVKHWPQNEXTO-UHFFFAOYSA-N

• 1-Bromo-4-butoxybenzene is a useful research compound. Its molecular formula is C10H13BrO and its molecular weight is 229.11 g/mol. The purity is usually 95%.

Isobutyltrichlorosilane

In Stock

• CAS RN:
• 18169-57-8

• Formula:
• C4H9Cl3Si

• InChI:
• InChI=1S/C4H9Cl3Si/c1-4(2)3-8(5,6)7/h4H,3H2,1-2H3

• InChIKey:
• GBXOGFTVYQSOID-UHFFFAOYSA-N

• Isobutyltrichlorosilane is a useful research compound. Its molecular formula is C4H9Cl3Si and its molecular weight is 191.55 g/mol. The purity is usually 95%.

Iridium trichloride trihydrate

In Stock

• CAS RN:
• 13569-57-8

• Formula:
• Cl3H6IrO3

• InChI:
• InChI=1S/3ClH.Ir.3H2O/h3*1H;;3*1H2/q;;;+3;;;/p-3

• InChIKey:
• LNJXVUXPFZKMNF-UHFFFAOYSA-K

• Iridium trichloride trihydrate is a useful research compound. Its molecular formula is Cl3H6IrO3 and its molecular weight is 352.62 g/mol. The purity is usually 95%.

2-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-oxoethyl diethylcarbamodithioate

In Stock

• CAS RN:
• 356569-57-8

• Formula:
• C19H24N2OS2

• InChI:
• InChI=1S/C19H24N2OS2/c1-5-20(6-2)19(23)24-13-18(22)17-12-14(3)21(15(17)4)16-10-8-7-9-11-16/h7-12H,5-6,13H2,1-4H3

• InChIKey:
• RKPMIJADWOWYBV-UHFFFAOYSA-N

• 2-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-oxoethyl diethylcarbamodithioate is a useful research compound. Its molecular formula is C19H24N2OS2 and its molecular weight is 360.53. The purity is usually 95%.

4-benzoyl-N-(2-(3,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

In Stock

• CAS RN:
• 681269-57-8

• Formula:
• C27H23N3O2S

• InChI:
• InChI=1S/C27H23N3O2S/c1-17-8-13-22(14-18(17)2)30-26(23-15-33-16-24(23)29-30)28-27(32)21-11-9-20(10-12-21)25(31)19-6-4-3-5-7-19/h3-14H,15-16H2,1-2H3,(H,28,32)

• InChIKey:
• SHKIIIFCBFZPTO-UHFFFAOYSA-N

• 4-benzoyl-N-(2-(3,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C27H23N3O2S and its molecular weight is 453.56. The purity is usually 95%.

3-chloro-N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-methylbenzyl)-1-benzothiophene-2-carboxamide

• CAS RN:
• 720669-57-8

• Formula:
• C21H20ClNO3S2

• InChI:
• InChI=1S/C21H20ClNO3S2/c1-14-6-8-15(9-7-14)12-23(16-10-11-28(25,26)13-16)21(24)20-19(22)17-4-2-3-5-18(17)27-20/h2-9,16H,10-13H2,1H3

• InChIKey:
• DPLPPLZBRXZILW-UHFFFAOYSA-N

• 3-chloro-N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-methylbenzyl)-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C21H20ClNO3S2 and its molecular weight is 434g/mol. The purity is usually 95%.

1-((6-Hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(3-methoxyphenyl)methyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 851969-57-8

• Formula:
• C19H23N5O3S

• InChI:
• InChI=1S/C19H23N5O3S/c1-11-21-19-24(22-11)18(26)16(28-19)15(13-4-3-5-14(10-13)27-2)23-8-6-12(7-9-23)17(20)25/h3-5,10,12,15,26H,6-9H2,1-2H3,(H2,20,25)

• InChIKey:
• FAJSITFMRJGSMV-UHFFFAOYSA-N

• 1-((6-Hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(3-methoxyphenyl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H23N5O3S and its molecular weight is 401.49. The purity is usually 95%.

2-(furan-2-yl)-9-(2-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide

In Stock

• CAS RN:
• 869069-57-8

• Formula:
• C17H13N5O4

• InChI:
• InChI=1S/C17H13N5O4/c1-25-10-6-3-2-5-9(10)22-16-13(20-17(22)24)12(14(18)23)19-15(21-16)11-7-4-8-26-11/h2-8H,1H3,(H2,18,23)(H,20,24)

• InChIKey:
• BPQITVHQONXAEE-UHFFFAOYSA-N

• 2-(furan-2-yl)-9-(2-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C17H13N5O4 and its molecular weight is 351.322. The purity is usually 95%.

1-((4-(Tert-butyl)phenyl)sulfonamido)cyclohexane-1-carboxylic acid

In Stock

• CAS RN:
• 885269-57-8

• Formula:
• C17H25NO4S

• InChI:
• InChI=1S/C17H25NO4S/c1-16(2,3)13-7-9-14(10-8-13)23(21,22)18-17(15(19)20)11-5-4-6-12-17/h7-10,18H,4-6,11-12H2,1-3H3,(H,19,20)

• InChIKey:
• NFQLNZWUUMJXOS-UHFFFAOYSA-N

• 1-((4-(Tert-butyl)phenyl)sulfonamido)cyclohexane-1-carboxylic acid is a useful research compound. Its molecular formula is C17H25NO4S and its molecular weight is 339.45. The purity is usually 95%.

Cyclohexyl 2-(4-methylphenyl)ethyl ketone

In Stock

• CAS RN:
• 898769-57-8

• Formula:
• C16H22O

• InChI:
• InChI=1S/C16H22O/c1-13-7-9-14(10-8-13)11-12-16(17)15-5-3-2-4-6-15/h7-10,15H,2-6,11-12H2,1H3

• InChIKey:
• IFMXDJMFWRGPGZ-UHFFFAOYSA-N

• Cyclohexyl 2-(4-methylphenyl)ethyl ketone is a useful research compound. Its molecular formula is C16H22O and its molecular weight is 230.34 g/mol. The purity is usually 95%.

[2-Amino-1-(4-Methoxyphenyl)Ethyl]Dimethylamine

In Stock

• CAS RN:
• 851169-57-8

• Formula:
• C11H18N2O

• InChI:
• InChI=1S/C11H18N2O/c1-13(2)11(8-12)9-4-6-10(14-3)7-5-9/h4-7,11H,8,12H2,1-3H3

• InChIKey:
• DIFDGMFDUHMXCH-UHFFFAOYSA-N

• [2-Amino-1-(4-Methoxyphenyl)Ethyl]Dimethylamine is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.

4-(2-Iodobenzoyl)-2-methylpyridine

In Stock

• CAS RN:
• 1187169-57-8

• Formula:
• C13H10INO

• InChI:
• InChI=1S/C13H10INO/c1-9-8-10(6-7-15-9)13(16)11-4-2-3-5-12(11)14/h2-8H,1H3

• InChIKey:
• AUPINVBCUPGVDW-UHFFFAOYSA-N

• 4-(2-Iodobenzoyl)-2-methylpyridine is a useful research compound. Its molecular formula is C13H10INO and its molecular weight is 323.13 g/mol. The purity is usually 95%.

N-Ethyl-N-[2-oxo-2-[3-oxo-2-[4-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361669-57-8

• Formula:
• C18H20F3N3O3

• InChI:
• InChI=1S/C18H20F3N3O3/c1-3-14(25)23(4-2)11-15(26)24-10-9-22-17(27)16(24)12-5-7-13(8-6-12)18(19,20)21/h3,5-8,16H,1,4,9-11H2,2H3,(H,22,27)

• InChIKey:
• LVOBXRPNDRRAEP-UHFFFAOYSA-N

• N-Ethyl-N-[2-oxo-2-[3-oxo-2-[4-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl]prop-2-enamide is a useful research compound. Its molecular formula is C18H20F3N3O3 and its molecular weight is 383.371. The purity is usually 95%.